3-[(4-Fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C16H13FN2O2/c17-13-8-6-12(7-9-13)10-19-15(20)11-18(16(19)21)14-4-2-1-3-5-14/h1-9H,10-11H2
• InChI Key: LUCBZCASXJDFKJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)N1C2=CC=CC=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

3-[(4-Fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione, also known as Ro 15-4513, is a chemical compound that belongs to the imidazolidine-2,4-dione class of compounds. This compound has been used in various scientific research studies due to its unique chemical properties and potential applications. In

Mechanism of Action

The mechanism of action of 3-[(4-Fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione involves its interaction with the GABA-A receptor in the central nervous system. This compound acts as a selective antagonist of the benzodiazepine site on the GABA-A receptor, which results in a decrease in the activity of the receptor. This, in turn, leads to a decrease in the inhibitory neurotransmission in the brain, resulting in an increase in anxiety and epileptic activity.
Biochemical and physiological effects:
The biochemical and physiological effects of 3-[(4-Fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione have been extensively studied in various scientific research studies. It has been reported to have anxiogenic and proconvulsant effects in animal models. It has also been shown to decrease the sedative and hypnotic effects of benzodiazepines in humans.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione in laboratory experiments include its unique chemical properties and potential applications in the treatment of anxiety, insomnia, and epilepsy. However, the limitations of using this compound in laboratory experiments include its potential toxicity and the need for specialized equipment and expertise to handle and administer this compound safely.

Future Directions

There are several future directions for the use of 3-[(4-Fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione in scientific research. These include investigating its potential applications in the treatment of other neurological disorders, such as depression and schizophrenia. It can also be used to study the role of the GABA-A receptor in the development and progression of these disorders. Furthermore, this compound can be used to develop new drugs that target the GABA-A receptor and have fewer side effects than benzodiazepines.

Synthesis Methods

The synthesis of 3-[(4-Fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione involves the reaction of 4-fluorobenzylamine and phenylglyoxal in the presence of a reducing agent. This method has been reported in various scientific literature and has been used to synthesize this compound for laboratory research purposes.

Scientific Research Applications

3-[(4-Fluorophenyl)methyl]-1-phenylimidazolidine-2,4-dione has been used in various scientific research studies due to its unique chemical properties. It has been reported to have potential applications in the treatment of anxiety, insomnia, and epilepsy. It has also been used as a research tool to study the effects of alcohol on the brain and to investigate the role of the GABA-A receptor in the central nervous system.